Cas no 1877299-10-9 (Methyl 2-amino-4-ethyl-5-fluorobenzoate)

• Product Name: Methyl 2-amino-4-ethyl-5-fluorobenzoate
• CAS No: 1877299-10-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD31886418
• CID: 5606538
• PubChem ID: 130542284
• Update Time: 2025-06-29

Methyl 2-amino-4-ethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-9035012
• 1877299-10-9
• methyl 2-amino-4-ethyl-5-fluorobenzoate
• Methyl 2-amino-4-ethyl-5-fluorobenzoate

• MDL： MFCD31886418
• Inchi： 1S/C10H12FNO2/c1-3-6-4-9(12)7(5-8(6)11)10(13)14-2/h4-5H,3,12H2,1-2H3
• InChI Key： UVMPACPZOYWTDC-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=C(C=C1CC)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-4-ethyl-5-fluorobenzoate

Methyl 2-amino-4-ethyl-5-fluorobenzoate: A Comprehensive Overview

Methyl 2-amino-4-ethyl-5-fluorobenzoate, also known by its CAS number 1877299-10-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate backbone with substituents at positions 2, 4, and 5, including an amino group, an ethyl group, and a fluorine atom, respectively. These functional groups contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of Methyl 2-amino-4-ethyl-5-fluorobenzoate in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new therapeutic agents. The presence of an amino group at position 2 and a fluorine atom at position 5 suggests that this compound may exhibit interesting pharmacokinetic properties, such as improved bioavailability and reduced toxicity. Additionally, the ethyl group at position 4 may enhance the compound's lipophilicity, making it more suitable for crossing biological membranes.

The synthesis of Methyl 2-amino-4-ethyl-5-fluorobenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Subsequent steps include functionalization to introduce the amino, ethyl, and fluorine substituents. The use of advanced synthetic techniques, such as Suzuki coupling or nucleophilic aromatic substitution, has enabled chemists to achieve high yields and purity levels. These methods are not only efficient but also environmentally friendly, aligning with current green chemistry principles.

In terms of biological activity, Methyl 2-amino-4-ethyl-5-fluorobenzoate has shown promise in preclinical studies as a potential inhibitor of certain enzymes and receptors. For instance, recent research has demonstrated its ability to modulate kinase activity, which is crucial for various cellular processes. Furthermore, the compound has exhibited anti-inflammatory properties in vitro, suggesting its potential application in treating inflammatory diseases. These findings underscore the importance of continued research into this compound's therapeutic potential.

The structural versatility of Methyl 2-amino-4-ethyl-5-fluorobenzoate also makes it a valuable tool in chemical biology studies. By modifying the substituents on the benzoate ring, researchers can investigate how these changes affect the compound's properties and activity. Such studies are essential for understanding the relationship between chemical structure and biological function, which is fundamental to drug design.

In conclusion, Methyl 2-amino-4-ethyl-5-fluorobenzoate (CAS No: 1877299-10-9) is a compelling compound with diverse applications in organic chemistry and pharmacology. Its unique structure and promising biological activity make it a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing medical science.